N-(2-bromo-4,6-difluorophenyl)-2-{[4-ethyl-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• CAS No.: 573937-62-9
• Molecular Formula: C17H14BrF2N5OS
• Molecular Weight: 454.3 g/mol
• IUPAC Name: N-(2-bromo-4,6-difluorophenyl)-2-[(4-ethyl-5-pyridin-3-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C17H14BrF2N5OS/c1-2-25-16(10-4-3-5-21-8-10)23-24-17(25)27-9-14(26)22-15-12(18)6-11(19)7-13(15)20/h3-8H,2,9H2,1H3,(H,22,26)
• InChI Key: FAISSUDVMVRSQM-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)NC2=C(C=C(C=C2Br)F)F)C3=CN=CC=C3

Description

N-(2-Bromo-4,6-difluorophenyl)-2-{[4-ethyl-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a heterocyclic compound featuring a 1,2,4-triazole core substituted with ethyl and pyridin-3-yl groups at positions 4 and 5, respectively. Its molecular formula is C₁₇H₁₄BrF₂N₅OS, with an average molecular mass of 454.293 g/mol and a monoisotopic mass of 453.00705 g/mol . This compound is of interest in medicinal chemistry due to its structural similarity to pesticidal and bioactive triazole derivatives, though its specific applications remain under investigation.

Biological Activity

N-(2-bromo-4,6-difluorophenyl)-2-{[4-ethyl-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a synthetic compound notable for its complex molecular structure and potential biological activities. This compound incorporates a bromo-difluorophenyl moiety, a pyridine ring, and a triazole ring, suggesting significant interactions with various biological targets. The following sections detail its biological activity, including antibacterial, anti-cancer, and anti-inflammatory properties.

• Molecular Formula : C17H14BrF2N5OS
• Molecular Weight : 454.3 g/mol

Antibacterial Activity

Preliminary studies indicate that N-(2-bromo-4,6-difluorophenyl)-2-{[4-ethyl-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide exhibits antibacterial properties. It has shown effectiveness against various strains of bacteria including E. faecalis, P. aeruginosa, S. typhi, and K. pneumoniae. In comparison to standard antibiotics like ceftriaxone, the compound demonstrated comparable inhibition zones with minimum inhibitory concentrations (MIC) ranging from 40 to 50 µg/mL .

Bacterial Strain	Inhibition Zone (mm)	MIC (µg/mL)
E. faecalis	29	40
P. aeruginosa	24	45
S. typhi	30	50
K. pneumoniae	19	50

Anti-Cancer Activity

Research has also highlighted the anti-cancer potential of this compound. In vitro studies on breast cancer cell lines (MCF-7) revealed that treatment with the compound resulted in significant alterations in cell viability and morphology. The compound was found to induce apoptosis and arrest the cell cycle at the S phase, indicating its potential as an anti-cancer agent .

In one study, treated MCF-7 cells showed elevated levels of lactate dehydrogenase (LDH), suggesting cytotoxic effects:

Treatment Type	LDH Levels (U/L)
Untreated Control	85.35 ± 4.2
Treated with Compound	521.77 ± 30.8

Anti-Inflammatory Activity

The compound's anti-inflammatory properties were evaluated through its inhibitory effects on pro-inflammatory cytokines such as IL-6 and TNF-α. At a concentration of 10 µg/mL, it exhibited stronger inhibitory efficacy compared to conventional treatments like dexamethasone:

Cytokine	Inhibition (%)
IL-6	89
TNF-α	78

The mechanisms by which N-(2-bromo-4,6-difluorophenyl)-2-{[4-ethyl-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide exerts its biological effects are still under investigation. Initial findings suggest that it may interact with specific enzymes or receptors within cellular pathways, potentially inhibiting their activity by binding to active sites or modulating receptor functions.

Case Studies

In a recent study examining various thiourea derivatives similar to this compound, it was noted that structural modifications significantly influenced biological activity patterns. The unique combination of bromine and fluorine substitutions in N-(2-bromo-4,6-difluorophenyl)-2-{[4-ethyl-5-(pyridin–3–yl)–4H–1,2,4–triazol–3–yl]sulfanyl}acetamide may contribute to its distinct biological profile compared to other derivatives .

Comparison with Similar Compounds

Key Observations :

• Pyridine vs.
• Aryl Group Modifications : Substituting the 2-bromo-4,6-difluorophenyl group with simpler aryl groups (e.g., 4-ethylphenyl in VUAA-1) enhances metabolic stability but may reduce target binding affinity .

Physicochemical Properties

• Molecular Weight : The target compound (454.29 g/mol) is heavier than analogs like VUAA-1 (394.47 g/mol) due to bromine and fluorine substituents .
• Polarity : The pyridin-3-yl group introduces moderate polarity, whereas analogs with trifluoromethylphenyl groups (e.g., ) exhibit increased hydrophobicity.
• Solubility: Limited experimental data, but computational models suggest lower aqueous solubility compared to furan-containing derivatives .